Cas no 1000801-75-1 (1-(cyclopropylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(cyclopropylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1000801-75-1
• MF: C₁₃H₂₁BN₂O₂
• MW: 248.129043340683
• MDL: MFCD15474887
• CID: 1026853
• PubChem ID: 53407213
• Update Time: 2025-10-19

1-(cyclopropylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-Cyclopropylmethyl-1H-pyrazole-4-boronic acid, pinacol ester
• 1H-Pyrazole,1-(cyclopropylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-(cyclopropylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-(cyclopropylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-CYCLOPROPYLMETHYL-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-1H-PYRAZOLE
• LJUAHBJQFILHLS-UHFFFAOYSA-N
• SB12170
• RP28797
• AM90000
• DS-1
• 1-Cyclopropylmethyl-1H-pyrazole-4-boronic acid pinacol ester

• MDL： MFCD15474887
• Inchi： 1S/C13H21BN2O2/c1-12(2)13(3,4)18-14(17-12)11-7-15-16(9-11)8-10-5-6-10/h7,9-10H,5-6,8H2,1-4H3
• InChI Key： LJUAHBJQFILHLS-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CC2CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 248.17000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Topological Polar Surface Area: 36.3

Experimental Properties

• Density: 1.14
• PSA: 36.28000
• LogP: 1.59230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1-(cyclopropylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Recent Advances in the Study of 1-(Cyclopropylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1000801-75-1)

The compound 1-(cyclopropylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1000801-75-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of boron-containing heterocycles, which are increasingly recognized for their utility in medicinal chemistry. The tetramethyl-1,3,2-dioxaborolane moiety, in particular, has been shown to enhance the stability and bioavailability of the compound, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including Suzuki-Miyaura cross-coupling reactions, to functionalize the pyrazole ring and explore its reactivity with various electrophiles.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(cyclopropylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole exhibits moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. These findings suggest that the compound could serve as a scaffold for the development of novel kinase inhibitors. Additionally, its boron-containing structure offers potential for use in boron neutron capture therapy (BNCT), a targeted radiation therapy for cancer treatment.

Further investigations into the pharmacokinetic properties of the compound have revealed favorable absorption and distribution profiles, although metabolic stability remains an area for optimization. Computational modeling and structure-activity relationship (SAR) studies are currently underway to identify derivatives with improved potency and selectivity. Collaborative efforts between academic and industrial research groups are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(cyclopropylmethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and preliminary biological activities warrant further exploration, particularly in the context of targeted therapy and drug design. Future research should focus on optimizing its pharmacological properties and elucidating its mechanism of action in greater detail.